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Compound of Interest

Compound Name: 3-(Trifluoromethyl)benzyl alcohol

Cat. No.: B147645

Essential Safety and Handling Guide for 3-
(Trifluoromethyl)benzyl alcohol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for laboratory personnel, including researchers, scientists, and drug
development professionals working with 3-(Trifluoromethyl)benzyl alcohol. Adherence to
these guidelines is crucial for ensuring a safe laboratory environment.

Physicochemical and Safety Data

A summary of key quantitative data for 3-(Trifluoromethyl)benzyl alcohol is presented in the
table below for easy reference.
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Property Value

Molecular Formula C8H7F30

Molecular Weight 176.14 g/mol

Appearance Colorless liquid

Boiling Point 68 °C/ 154.4 °F @ 2 mmHg
Flash Point 84 °C/183.2 °F

Specific Gravity 1.290

Vapor Density 6.07

Personal Protective Equipment (PPE)

To minimize exposure risk, the following personal protective equipment is mandatory when
handling 3-(Trifluoromethyl)benzyl alcohol:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1][2] A face shield may be necessary for operations with a high
splash hazard.

» Hand Protection: Chemical-resistant gloves, such as disposable nitrile gloves, are suitable
for preventing skin contact.[1][3] Always inspect gloves for integrity before use and replace
them immediately if they become contaminated.[3]

» Body Protection: A standard laboratory coat should be worn and kept buttoned to protect skin
and personal clothing.[1] For procedures involving larger quantities or a significant risk of
splashing, a chemically resistant apron or gown is recommended.[4]

» Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is generally not required.[1][3] However, if aerosols or mists are
generated, or if working in a poorly ventilated area, a NIOSH-approved respirator with an
organic vapor cartridge is necessary.[4][5]
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Operational and Disposal Plans
Safe Handling and Storage Protocol

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation exposure.[1][6] Ensure that eyewash stations and safety
showers are readily accessible and in close proximity to the workstation.[1][2][4]

General Handling: Avoid contact with skin, eyes, and clothing.[4][7] Do not breathe vapors or
mists.[1][5] Wash hands thoroughly with soap and water after handling the chemical and
before eating, drinking, or smoking.[1][6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3][7]
Keep away from heat, sparks, open flames, and other sources of ignition.[1][3] Incompatible
materials to avoid include acid anhydrides, acid chlorides, and reducing agents.[1][3]

Emergency First-Aid Procedures

Inhalation: If inhaled, immediately move the individual to fresh air and keep them at rest in a
comfortable breathing position.[1][3][5][8] If the person is not breathing, administer artificial
respiration.[1][3] Seek medical attention if you feel unwell.[1][8]

Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap
and water while removing all contaminated clothing and shoes.[1][3] If skin irritation occurs,
seek medical advice.[1][6]

Eye Contact: If the chemical enters the eyes, rinse cautiously with water for several minutes.
[1][5][8] If present, remove contact lenses if it is easy to do so and continue rinsing for at
least 15 minutes.[1][3] If eye irritation persists, get medical attention.[1][6][8]

Ingestion: If swallowed, rinse the mouth with water.[1][3] Do not induce vomiting. Seek
immediate medical attention.[3]

Spill Response Workflow

The following diagram outlines the procedural steps for responding to a spill of 3-

(Trifluoromethyl)benzyl alcohol.
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Immediate Response Containment & Cleanup Final Procedures

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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